Cas no 1996834-28-6 (5'-methyl-6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-thiolane)

• Product Name: 5'-methyl-6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-thiolane
• CAS No: 1996834-28-6
• MF: C₁₁H₁₅NOS
• MW: 209.307901620865
• CID: 5921506
• PubChem ID: 165863026
• Update Time: 2025-10-30

5'-methyl-6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-thiolane Chemical and Physical Properties

Names and Identifiers

• 5'-methyl-6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-thiolane
• 1996834-28-6
• 5'-methyl-6,7-dihydro-5H-spiro[furo[3,2-c]pyridine-4,3'-thiolane]
• EN300-1076305

• Inchi： 1S/C11H15NOS/c1-8-6-11(7-14-8)9-3-5-13-10(9)2-4-12-11/h3,5,8,12H,2,4,6-7H2,1H3
• InChI Key： VKVXNUAQXDVEDK-UHFFFAOYSA-N
• SMILES： S1C(C)CC2(C3C=COC=3CCN2)C1

Computed Properties

• Exact Mass: 209.08743528g/mol
• Monoisotopic Mass: 209.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.5Ų

Additional information on 5'-methyl-6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-thiolane

Comprehensive Overview of 5'-Methyl-6,7-dihydro-5H-spiro[furo[3,2-c]pyridine]-4,3'-thiolane (CAS No. 1996834-28-6)

The compound 5'-methyl-6,7-dihydro-5H-spiro[furo[3,2-c]pyridine]-4,3'-thiolane (CAS No. 1996834-28-6) is a structurally unique spirocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its intricate architecture, featuring a fused furopyridine and thiolane ring system, makes it a valuable scaffold for designing novel therapeutics. Researchers are particularly interested in its potential applications in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors, which are hot topics in current pharmaceutical research.

One of the most searched questions in the scientific community is: "What are the synthetic routes for 5'-methyl-6,7-dihydro-5H-spiro[furo[3,2-c]pyridine]-4,3'-thiolane?" The synthesis of this compound typically involves multi-step organic reactions, including cyclization, spiroannulation, and functional group transformations. Recent advancements in catalysis and green chemistry have also been explored to optimize its production, aligning with the growing demand for sustainable synthetic methodologies.

Another area of interest is the biological activity of CAS 1996834-28-6. Preliminary studies suggest that this compound exhibits promising pharmacological properties, particularly in modulating neurotransmitter systems. This has led to its investigation in central nervous system (CNS) disorders, a trending topic in neuroscience research. Users often search for "5'-methyl-6,7-dihydro-5H-spiro[furo[3,2-c]pyridine]-4,3'-thiolane mechanism of action", highlighting the need for detailed mechanistic studies.

The physicochemical properties of this compound, such as its solubility, stability, and logP, are also frequently queried in academic and industrial settings. These parameters are critical for drug formulation and delivery systems, which are key focus areas in modern pharmaceutics. Additionally, the compound's spectroscopic data (e.g., NMR, IR, and MS) are essential for its characterization and quality control.

In the context of intellectual property, 5'-methyl-6,7-dihydro-5H-spiro[furo[3,2-c]pyridine]-4,3'-thiolane has been featured in several patent applications, underscoring its commercial potential. Searches like "CAS 1996834-28-6 patent status" reflect the growing interest in its therapeutic applications and market viability. Companies are actively exploring its use in personalized medicine and biomarker development, which are among the top trends in healthcare today.

From a regulatory perspective, the compound is not classified as a hazardous material, making it safer to handle in laboratory settings. However, standard safety protocols must still be followed during its synthesis and handling. This aspect is often overlooked in user queries, but it is crucial for ensuring laboratory safety and compliance with Good Laboratory Practices (GLP).

In summary, 5'-methyl-6,7-dihydro-5H-spiro[furo[3,2-c]pyridine]-4,3'-thiolane (CAS No. 1996834-28-6) represents a fascinating intersection of organic chemistry, medicinal chemistry, and drug development. Its unique structure and potential applications make it a subject of ongoing research, with numerous opportunities for innovation. As the scientific community continues to explore its properties and uses, this compound is poised to play a significant role in advancing therapeutic science.